Cas no 185106-01-8 (2-(2,4,5-Trimethoxybenzamido)thiazole-4-carboxylic Acid)

• Product Name: 2-(2,4,5-Trimethoxybenzamido)thiazole-4-carboxylic Acid
• CAS No: 185106-01-8
• MF: C₁₄H₁₄N₂O₆S
• MW: 338.335762500763
• CID: 4629574
• Update Time: 2025-08-02

2-(2,4,5-Trimethoxybenzamido)thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-Trimethoxybenzamido)thiazole-4-carboxylic Acid
• 2-[(2,4,5-Trimethoxybenzoyl)amino]-4-thiazolecarboxylic acid (ACI)

• Inchi： 1S/C14H14N2O6S/c1-20-9-5-11(22-3)10(21-2)4-7(9)12(17)16-14-15-8(6-23-14)13(18)19/h4-6H,1-3H3,(H,18,19)(H,15,16,17)
• InChI Key： NJPNBZKMVUGMAU-UHFFFAOYSA-N
• SMILES： O=C(C1=CSC(NC(C2C(OC)=CC(OC)=C(OC)C=2)=O)=N1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids

Additional information on 2-(2,4,5-Trimethoxybenzamido)thiazole-4-carboxylic Acid

2-(2,4,5-Trimethoxybenzamido)thiazole-4-carboxylic Acid: A Comprehensive Overview

2-(2,4,5-Trimethoxybenzamido)thiazole-4-carboxylic Acid, also known by its CAS number 185106-01-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a thiazole ring with a carboxylic acid group and a trimethoxybenzamido substituent. The combination of these functional groups makes it a versatile compound with potential applications in drug design and material science.

The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. In the case of 2-(2,4,5-Trimethoxybenzamido)thiazole-4-carboxylic Acid, the thiazole ring is further substituted with a carboxylic acid group at the 4-position and a trimethoxybenzamido group at the 2-position. This substitution pattern not only enhances the compound's chemical reactivity but also contributes to its potential biological activity.

The trimethoxybenzamido group attached to the thiazole ring introduces additional complexity to the molecule. The methoxy groups are electron-donating substituents that can influence the electronic properties of the benzene ring, potentially affecting the compound's interaction with biological targets. This makes 2-(2,4,5-Trimethoxybenzamido)thiazole-4-carboxylic Acid a promising candidate for exploring new drug leads or advanced materials.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry. For instance, research has shown that thiazole-containing compounds can exhibit anti-inflammatory, antifungal, and anticancer activities. The presence of the carboxylic acid group in 2-(2,4,5-Trimethoxybenzamido)thiazole-4-carboxylic Acid further enhances its potential for forming hydrogen bonds, which is crucial for molecular recognition and binding to biological targets.

In terms of synthesis, 2-(2,4,5-Trimethoxybenzamido)thiazole-4-carboxylic Acid can be prepared through various routes. One common approach involves the condensation reaction between a suitable thioamide and an aldehyde or ketone derivative. The introduction of the trimethoxybenzamido group typically requires careful control of reaction conditions to ensure optimal yields and purity.

The compound's properties make it an attractive candidate for further research in drug discovery programs. Its structural features suggest that it could serve as a scaffold for developing bioactive molecules with improved pharmacokinetic profiles. Additionally, the presence of multiple functional groups provides opportunities for further chemical modification to tailor its properties for specific applications.

In conclusion, 2-(2,4,5-Trimethoxybenzamido)thiazole-4-carboxylic Acid, CAS number 185106-01-8, represents an intriguing compound with diverse potential applications. Its unique structure and functional groups position it as a valuable tool in organic synthesis and drug development. Continued research into its properties and interactions will undoubtedly shed more light on its full potential in various scientific domains.